Cas no 1181985-95-4 (1-benzylpiperidine-4-carbothioamide)

• Product Name: 1-benzylpiperidine-4-carbothioamide
• CAS No: 1181985-95-4
• MF: C₁₃H₁₈N₂S
• MW: 234.360421657562
• CID: 4561745
• PubChem ID: 64427672
• Update Time: 2025-10-20

1-benzylpiperidine-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 1-benzylpiperidine-4-carbothioamide

• Inchi： 1S/C13H18N2S/c14-13(16)12-6-8-15(9-7-12)10-11-4-2-1-3-5-11/h1-5,12H,6-10H2,(H2,14,16)
• InChI Key： TUMNFXQIASNCMJ-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)CCC(C(=S)N)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 1-benzylpiperidine-4-carbothioamide

Comprehensive Overview of 1-Benzylpiperidine-4-carbothioamide (CAS No. 1181985-95-4): Properties, Applications, and Research Insights

1-Benzylpiperidine-4-carbothioamide (CAS No. 1181985-95-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This piperidine derivative is characterized by the presence of a benzyl group and a carbothioamide moiety, which contribute to its diverse reactivity and utility in synthetic chemistry. Researchers and industry professionals often search for terms like "1-benzylpiperidine-4-carbothioamide synthesis" or "CAS 1181985-95-4 applications," reflecting the growing interest in this compound.

The molecular structure of 1-Benzylpiperidine-4-carbothioamide combines a piperidine ring with a thioamide functional group, making it a valuable intermediate in the development of bioactive molecules. Its CAS registry number 1181985-95-4 ensures precise identification in chemical databases, a critical factor for researchers conducting structure-activity relationship (SAR) studies. Recent trends in organic chemistry highlight the demand for sulfur-containing compounds, as they often exhibit enhanced binding affinity in drug design. This aligns with frequent search queries such as "thioamide derivatives in medicinal chemistry" and "piperidine-based drug discovery."

From a synthetic perspective, 1-Benzylpiperidine-4-carbothioamide serves as a versatile building block for heterocyclic compounds. Its carbothioamide group can participate in cyclization reactions, enabling the construction of thiazole or thiadiazole scaffolds—key motifs in agrochemicals and pharmaceuticals. Laboratories focusing on high-throughput screening often explore derivatives of this compound, as evidenced by search terms like "piperidine-4-carbothioamide analogs" and "benzylpiperidine derivatives biological activity."

In the context of drug development, 1-Benzylpiperidine-4-carbothioamide has been investigated for its potential role in modulating enzyme inhibition and receptor binding. The benzyl substituent enhances lipophilicity, a property frequently optimized in CNS-targeting therapeutics. This connection to neuroscience research explains the popularity of searches like "piperidine carbothioamide neuropharmacology" and "CAS 1181985-95-4 mechanism of action." However, it is crucial to note that current studies remain preclinical, with no approved therapeutics derived directly from this compound.

Analytical characterization of 1-Benzylpiperidine-4-carbothioamide typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The compound's crystalline properties and solubility profile are frequently documented in chemical patents, addressing common queries like "1181985-95-4 spectral data" or "benzylpiperidine carbothioamide stability." These data points are essential for quality control in custom synthesis services catering to pharmaceutical R&D.

Environmental and green chemistry considerations have also influenced research around 1-Benzylpiperidine-4-carbothioamide. Scientists exploring catalytic methods for its preparation often search for "sustainable synthesis of carbothioamides" or "piperidine derivatives eco-friendly production." The compound's biodegradation potential and toxicological profile remain active areas of study, particularly for industrial-scale applications.

In summary, 1-Benzylpiperidine-4-carbothioamide (CAS No. 1181985-95-4) represents a compelling case study in modern organic chemistry, bridging fundamental research and applied science. Its structural versatility continues to inspire innovations across medicinal chemistry, materials science, and catalysis, making it a recurring subject in both academic publications and industrial patent literature. The sustained interest in keywords like "1-benzylpiperidine-4-carbothioamide supplier" and "1181985-95-4 research papers" underscores its relevance in contemporary chemical sciences.